Cas no 2228205-91-0 (3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine)

3-Methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine is a specialized heterocyclic compound featuring an azetidine core substituted with methoxy and aryl groups. Its unique structure, incorporating both aromatic and aliphatic functionalities, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of methoxy and dimethyl substituents enhances its stability and reactivity, particularly in nucleophilic and electrophilic transformations. This compound is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, including CNS-targeting agents. Its well-defined stereochemistry and modular design allow for precise modifications, supporting applications in drug discovery and material science.
3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine structure
2228205-91-0 structure
Product Name:3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine
CAS No:2228205-91-0
MF:C14H21NO2
MW:235.32204413414
CID:5951815
PubChem ID:165646969
Update Time:2025-06-29

3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine
    • 3-methoxy-3-[(4-methoxy-3,5-dimethylphenyl)methyl]azetidine
    • EN300-1735630
    • 2228205-91-0
    • Inchi: 1S/C14H21NO2/c1-10-5-12(6-11(2)13(10)16-3)7-14(17-4)8-15-9-14/h5-6,15H,7-9H2,1-4H3
    • InChI Key: OPHITNJSTXTHJN-UHFFFAOYSA-N
    • SMILES: O(C)C1(CC2C=C(C)C(=C(C)C=2)OC)CNC1

Computed Properties

  • Exact Mass: 235.157228913g/mol
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.5Ų

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Additional information on 3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine

Introduction to 3-Methoxy-3-(4-Methoxy-3,5-Dimethylphenyl)Methylazetidine (CAS No. 2228205-91-0)

The compound 3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine, identified by the CAS number 2228205-91-0, is a structurally complex organic molecule that has garnered attention in various fields of chemical research. This compound belongs to the class of methylazetidine derivatives, which are known for their unique properties and potential applications in drug discovery and materials science. The molecule's structure features a methylazetidine ring system with specific substituents, including methoxy and dimethyl groups, which contribute to its distinct chemical behavior.

Recent studies have highlighted the importance of methylazetidine derivatives in the development of bioactive compounds. Researchers have explored the synthesis and characterization of this compound, focusing on its stability, reactivity, and potential for use in pharmaceutical applications. The presence of multiple functional groups, such as methoxy and methyl substituents, makes this compound a promising candidate for further investigation in medicinal chemistry.

The synthesis of 3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, including catalytic asymmetric synthesis and microwave-assisted reactions, have been employed to optimize the production of this compound. These methods not only enhance the efficiency of the synthesis but also minimize environmental impact, aligning with current trends toward sustainable chemical practices.

In terms of physical properties, this compound exhibits a melting point range that is consistent with other methylazetidine derivatives. Its solubility in various solvents has been studied extensively, revealing its potential for use in different experimental setups. Additionally, spectroscopic analyses, including NMR and IR spectroscopy, have provided valuable insights into the molecular structure and bonding characteristics of this compound.

The application of 3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine extends beyond traditional chemical research. Recent findings suggest its potential role in drug delivery systems due to its ability to form stable complexes with bioactive molecules. This property makes it a valuable component in the design of targeted drug delivery mechanisms, which are critical in modern medicine.

In conclusion, the compound 3-methoxy-3-(4-methoxy-3,5-dimethylphenyl)methylazetidine (CAS No. 2228205-91-0) represents a significant advancement in the field of organic chemistry. Its unique structure and versatile properties make it a subject of ongoing research and development. As new applications continue to emerge, this compound is poised to play a pivotal role in shaping future innovations across various scientific disciplines.

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